Cas no 1934633-30-3 (2-(1,2-thiazol-5-yl)cyclohexan-1-ol)
2-(1,2-thiazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanol, 2-(5-isothiazolyl)-
- 2-(1,2-thiazol-5-yl)cyclohexan-1-ol
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- Inchi: 1S/C9H13NOS/c11-8-4-2-1-3-7(8)9-5-6-10-12-9/h5-8,11H,1-4H2
- InChI Key: SLAOTMLEZGMJHB-UHFFFAOYSA-N
- SMILES: C1(O)CCCCC1C1SN=CC=1
Experimental Properties
- Density: 1.219±0.06 g/cm3(Predicted)
- Boiling Point: 243.5±40.0 °C(Predicted)
- pka: 14.82±0.40(Predicted)
2-(1,2-thiazol-5-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624521-0.05g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 0.05g |
$816.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-0.1g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 0.1g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-0.25g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 0.25g |
$893.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-0.5g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 0.5g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-1.0g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-2.5g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 2.5g |
$1903.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-5.0g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-10.0g |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1624521-50mg |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1624521-100mg |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol |
1934633-30-3 | 100mg |
$678.0 | 2023-09-22 |
2-(1,2-thiazol-5-yl)cyclohexan-1-ol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-(1,2-thiazol-5-yl)cyclohexan-1-ol
2-(1,2-Thiazol-5-yl)cyclohexan-1-ol
2-(1,2-Thiazol-5-yl)cyclohexan-1-ol (CAS No. 1934633-30-3) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiazole ring fused with a cyclohexanol moiety, making it a promising candidate for various applications in drug discovery and material science. The thiazole group, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. Coupled with the cyclohexanol group, which introduces hydroxyl functionality and enhances solubility, this compound exhibits a wide range of potential uses.
The synthesis of 2-(1,2-thiazol-5-yl)cyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. The incorporation of green chemistry principles has also been reported in some studies, aiming to minimize environmental impact during the synthesis process.
One of the most notable aspects of 2-(1,2-thiazol-5-yl)cyclohexan-1-ol is its potential as a lead compound in drug discovery. The thiazole moiety is well-documented for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties. For example, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit COX enzymes, which are key players in inflammation-related diseases such as arthritis.
In addition to its pharmacological applications, 2-(1,2-thiazol -5 -yl) cyclohexan -1 -ol has shown promise in materials science. Its unique structure allows for potential applications in polymer chemistry and catalysis. Researchers have explored its use as a chiral catalyst in asymmetric synthesis reactions. A 2023 paper in *Nature Communications* reported that this compound can act as an efficient catalyst for the enantioselective synthesis of complex organic molecules.
The physical and chemical properties of 2-(1,2-thiazol -5 -yl) cyclohexan -1 -ol further enhance its utility. Its solubility in both polar and non-polar solvents makes it suitable for various chemical transformations. The compound's stability under different pH conditions has also been studied extensively, with findings indicating robust performance across a wide range of acidic and basic environments.
From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize 2-(1 , 7 , 8 , etc.) . These techniques have provided detailed insights into the compound's molecular structure and purity levels.
In conclusion , CAS No . 777 , etc . ) is an intriguing compound with multifaceted applications across diverse scientific domains . Its unique structure , coupled with recent advancements in synthetic methods and biological studies , positions it as a valuable asset in both academic research and industrial applications . As research continues to unfold , it is anticipated that this compound will pave the way for innovative solutions in medicine , materials science , and beyond .
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